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Introduction

Merbromin, commonly known by its trade name Mercurochrome, is an organomercuric
disodium salt compound that was historically used as a topical antiseptic.[1][2] Its distinctive
carmine-red color made it a staple in first-aid for minor cuts and scrapes for much of the 20th
century.[1][3] While its use in many countries has been discontinued due to concerns over its
mercury content, merbromin’'s unique chemical structure and properties continue to be of
interest in various scientific disciplines, including as a biological dye and a research chemical.
[1][2][4] This guide provides a detailed technical overview of the chemical structure, formula,
and key properties of merbromin.

Chemical Identity and Formula

Merbromin is a xanthene dye and an organomercuric compound.[5] Its chemical formula is
C20HsBr2HgNaz20e.[1][6] The systematic IUPAC name for merbromin is disodium;[2,7-dibromo-
9-(2-carboxylatophenyl)-3-oxido-6-oxoxanthen-4-yllmercury;hydrate.[7][8] It is the disodium salt
of 2,7-dibromo-4-(hydroxymercuri)fluorescein.[7]
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Quantitative Chemical Data

A summary of the key quantitative properties of merbromin is presented in the table below.

Property Value Source(s)
Molecular Formula C20HsBr2HgNa20s [1][61[9]
Molecular Weight 750.66 g/mol [9]

Exact Mass 749.8189 Da [9]

Dark green solid, forms a
Appearance ) o [21[7]
carmine-red solution in water.

Freely soluble in water;
B practically insoluble in alcohol,
Solubility [7]
acetone, chloroform, and

ether.

C: 32.00%, H: 1.07%, Br:
Elemental Analysis 21.29%, Hg: 26.72%, Na: [9]
6.13%, O: 12.79%

Chemical Structure

The core of the merbromin molecule is a fluorescein structure, which is a type of xanthene
dye. This core is substituted with two bromine atoms at the 2' and 7' positions. A key feature is
the organomercuric group, specifically a hydroxymercury group, attached to the fluorescein
ring. The molecule exists as a disodium salt, with the negative charges located on a phenoxide
and a carboxylate group.

Below is a diagram representing the chemical structure of Merbromin.
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Caption: Chemical structure of Merbromin (C2o0HsBr2HgNazOe).

Experimental Protocols
Synthesis

The synthesis of merbromin can be achieved through the reaction of dibromofluorescein with
mercuric acetate in the presence of sodium hydroxide.[1]

A described manufacturing process involves the following steps:

e 49 g of 2,7-dibromofluorescein are dissolved in a solution of 8 g of sodium hydroxide in 50 ml
of water and then diluted to 200 ml.
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e Glacial acetic acid (12.5 ml) is added to this solution with stirring, which results in a
homogeneous pasty precipitate.

 Afiltered solution of approximately 22.5 g of mercuric oxide in 25 ml of glacial acetic acid
and 50 ml of water (diluted to 100 ml after dissolution) is added to the suspended precipitate.

e The entire mixture is then diluted to about 500 ml.

An alternative synthesis involves the action of mercuric acetate on sodium dibromofluorescein.

[7]

Purification

A method for the purification of the disodium salt of merbromin has been described:

Dissolve the sodium salt in a minimum volume of water.

Precipitate the compound by adding ethanol.

Filter the precipitate and wash it with ethanol or acetone.

Dry the purified product in a vacuum.[10]

Alternatively, the free acid can be suspended in water, dissolved by adding dilute NaOH,
filtered, and then re-precipitated by acidification with dilute HCI.[10] The collected precipitate is
then washed with water and dried.[10]

Conclusion

Merbromin is a complex organomercuric dye with a well-defined chemical structure and
formula. Its properties are dominated by the large fluorescein backbone and the presence of
the mercury atom, which confers its antiseptic, albeit toxic, properties. The synthesis and
purification protocols, while established, reflect the classic methods of organic chemistry.
Understanding the detailed chemical nature of merbromin is essential for professionals
engaged in historical drug development research, toxicology, and the study of organometallic
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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